4-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 4-[[[(2S)-2-aminopropanoyl]-ethylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C19H29N3O3/c1-3-21(18(23)15(2)20)13-16-9-11-22(12-10-16)19(24)25-14-17-7-5-4-6-8-17/h4-8,15-16H,3,9-14,20H2,1-2H3/t15-/m0/s1
• InChI Key: PNUVIQRFSLLHKH-HNNXBMFYSA-N
• Canonical SMILES: CCN(CC1CCN(CC1)C(=O)OCC2=CC=CC=C2)C(=O)C(C)N
• Isomeric SMILES: CCN(CC1CCN(CC1)C(=O)OCC2=CC=CC=C2)C(=O)[C@H](C)N
• Molecular Formula: C19H29N3O3
• Molecular Weight: 347.5 g/mol

Description

4-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a piperidine derivative featuring:

• A benzyl ester group at the 1-position, which may influence hydrolysis kinetics and bioavailability.
• A molecular framework that suggests applications in medicinal chemistry, particularly as a protease inhibitor or receptor modulator.

Biological Activity

4-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a complex organic compound with significant potential in pharmacological applications. Its unique structure, which incorporates a piperidine ring and an amino acid derivative, suggests diverse biological activities. This article explores the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C19H29N3O3
• Molecular Weight : 361.48 g/mol
• CAS Number : 1353943-98-2

The compound features a piperidine ring, which is crucial for its biological interactions. The presence of an amino acid moiety enhances its potential as a therapeutic agent.

Biological Activity Overview

Research indicates that compounds structurally similar to 4-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester exhibit various biological activities, including analgesic and neuroprotective effects. The compound may act on specific receptors in the central nervous system (CNS), similar to known psychoactive substances.

Key Biological Activities:

• Analgesic Properties : Preliminary studies suggest that this compound may exhibit pain-relieving effects, making it a candidate for pain management therapies.
• Cytotoxic Effects : Some derivatives of piperidine compounds have shown cytotoxicity against cancer cell lines, indicating potential applications in oncology.
• Receptor Interaction : The compound may interact with neurotransmitter receptors, influencing neuronal signaling pathways.

The mechanisms by which 4-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester exerts its biological effects are still under investigation. However, the following pathways have been noted:

• Receptor Agonism/Antagonism : The compound's structural similarity to other psychoactive agents suggests it may function as an agonist or antagonist at various CNS receptors.
• Neuroprotective Mechanisms : Some studies indicate that compounds with similar structures protect neuronal cells from apoptosis, possibly through modulation of mitochondrial pathways.

Research Findings and Case Studies

A review of literature reveals several studies focused on the biological activity of piperidine derivatives:

Study	Findings
	Investigated the analgesic properties of piperidine derivatives in animal models, showing significant pain relief compared to controls.
	Demonstrated cytotoxicity in vitro against various cancer cell lines, with IC50 values indicating potent activity.
	Explored receptor binding profiles, suggesting affinity for mu-opioid receptors, which may explain analgesic effects.

Case Study Example

In a recent study involving a piperidine derivative similar to the compound , researchers observed that modifications to the amino acid side chain significantly affected cytotoxicity levels against breast cancer cells. The results indicated that specific stereochemical configurations were crucial for maintaining biological activity.

Comparison with Similar Compounds

Table 1: Key Structural Analogs and Their Properties

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties
4-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	1353955-37-9	C16H24N3O2	305.42	2-Amino-ethyl-methyl-amino-methyl	Lower molecular weight; basicity from ethyl-methyl-amine; lab use only
4-Amino-4-trifluoromethyl-piperidine-1-carboxylic acid benzyl ester	629625-96-3	C14H17F3N2O2	314.29	4-Amino-4-trifluoromethyl	Fluorine enhances lipophilicity and metabolic stability
1-Piperidinecarboxylic acid, 4-amino-, phenylmethyl ester, hydrochloride	126-12-5	C13H18N2O2·HCl	278.75 (free base)	4-Amino	Hydrochloride salt improves solubility; simpler substituent profile
[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester	1354033-31-0	C19H29N3O3	347.45	(S)-2-Amino-propionyl, isopropyl-carbamic acid	Chirality and carbamate group may influence target binding

Key Structural Differences

Substituent Complexity: The target compound’s ((S)-2-amino-propionyl)-ethyl-amino-methyl group introduces a chiral center and a peptide-like linkage, distinguishing it from simpler analogs like the 4-amino derivative . This may enhance its ability to interact with biological targets via hydrogen bonding .

Benzyl Ester Group :

• All compounds share the benzyl ester moiety, which is often used to enhance cell permeability in prodrug designs. Hydrolysis to the corresponding carboxylic acid could modulate activity .

Chirality :

• The (S)-configuration in the target compound and may lead to stereoselective interactions with enzymes or receptors, unlike achiral analogs like or .

Physicochemical Properties

• Molecular Weight : The target compound’s molecular weight is expected to be ~350–400 g/mol, similar to but higher than or . Higher molecular weight may impact solubility and absorption .
• Predicted Properties : Analogous compounds (e.g., ) report predicted densities (~1.14 g/cm³) and boiling points (~506°C), suggesting the target compound may share similar thermal stability .

Preparation Methods

Molecular Architecture

The target compound features a piperidine backbone substituted at the 4-position with a methyl group bearing an ethyl-amino-(S)-2-amino-propionyl moiety, while the 1-position is occupied by a benzyl-protected carboxylic acid. This arrangement introduces two stereocenters: one at the (S)-2-amino-propionyl residue and another potential center at the piperidine C4 position depending on synthetic pathways. The benzyl ester serves as a transient protecting group for the carboxylic acid, necessitating orthogonal deprotection strategies in downstream applications.

Key Synthetic Hurdles

• Stereochemical Control : Ensuring enantiomeric purity at the (S)-2-amino-propionyl unit while preventing racemization during acylation steps.

• Regioselective Functionalization : Differentiating reactivity between the piperidine nitrogen and secondary amine in the ethyl-amino-methyl side chain.

• Protecting Group Compatibility : Coordinating benzyl ester stability with conditions required for amide bond formation and piperidine alkylation.

Established Synthetic Routes

Piperidine Core Preparation

The synthesis typically initiates with 4-hydroxymethyl-piperidine-1-carboxylic acid benzyl ester , which undergoes Mitsunobu reaction with ethylamine to install the ethyl-amino-methyl side chain (Scheme 1). Optimization studies reveal that using diethyl azodicarboxylate (DEAD) with triphenylphosphine in THF at 0°C achieves 78% yield while minimizing N-Boc cleavage.

Scheme 1 : Piperidine Alkylation

$$\text{4-Hydroxymethyl-piperidine-1-Boc} + \text{C}$$2\text{H}5\text{NH}2 \xrightarrow{\text{DEAD, PPh}3} \text{4-(Ethyl-amino-methyl)-piperidine-1-Boc}

Subsequent Boc deprotection with HCl/dioxane (4M, 2h) provides the free amine, which is immediately subjected to acylation with (S)-2-[(Boc-amino)propionyl] chloride in dichloromethane (DCM) at -15°C. Maintaining sub-zero temperatures prevents racemization, yielding the protected intermediate in 85% yield (HPLC purity >98%).

Final Deprotection and Benzyl Ester Installation

The Boc group is removed via TFA/DCM (1:1 v/v, 1h), followed by neutralization with saturated NaHCO₃. Benzyl chloroformate (Cbz-Cl) is then introduced under Schotten-Baumann conditions (0°C, pH 8.5-9.0) to afford the title compound in 67% isolated yield after silica gel chromatography.

Solid-Phase Synthesis for High-Throughput Production

Recent advancements employ Wang resin-bound piperidine derivatives to streamline purification. Key steps include:

Step	Reagents/Conditions	Yield	Purity (HPLC)
1. Resin loading	4-Bromomethylpiperidine-1-Cbz, DIPEA/DMF, 16h	92%	95%
2. Ethylamination	Ethylamine (7M in MeOH), 70°C, 8h	88%	97%
3. Acylation	(S)-Fmoc-2-amino-propionic acid, HBTU, HOAt	81%	98%
4. Cleavage	TFA/Water/TIPS (95:2.5:2.5), 2h	76%	99%

This method reduces overall synthesis time from 5 days (solution-phase) to 48h while improving reproducibility.

Enantioselective Synthesis Strategies

Asymmetric Michael Addition for Propionyl Side Chain

Chiral auxiliaries like Oppolzer’s sultam enable stereocontrol during propionyl group installation. Reaction of (R)-sultam glyoxylate with ethylamine in the presence of Ti(OiPr)₄ generates the (S)-configured amino acid precursor with 94% ee. Subsequent coupling to the piperidine scaffold via EDC/HOBt maintains stereochemical integrity, as confirmed by circular dichroism.

Enzymatic Resolution of Racemic Intermediates

Immobilized Candida antarctica lipase B (CAL-B) selectively hydrolyzes the (R)-enantiomer from racemic 4-[(ethyl-amino-methyl)]piperidine esters. Using vinyl acetate as acyl donor in MTBE at 35°C achieves 99% ee for the (S)-isomer after 24h.

Analytical Characterization and Quality Control

Spectroscopic Data

• ¹H NMR (500 MHz, CDCl₃): δ 7.35-7.28 (m, 5H, Ar), 5.15 (s, 2H, CH₂Ph), 4.25 (q, J=7.1 Hz, 1H, NHCHCO), 3.85-3.70 (m, 2H, piperidine N-CH₂), 2.95-2.60 (m, 6H, ethylamino and piperidine CH).

• HRMS (ESI+): m/z calc. for C₂₀H₃₀N₃O₃ [M+H]⁺ 360.2287, found 360.2289.

Chiral Purity Assessment

Chiral HPLC (Chiralpak AD-H, hexane/iPrOH 80:20, 1mL/min) shows baseline separation of enantiomers (t_R = 12.3min (S), 14.7min (R)), confirming ≥99% ee in optimized syntheses.

Industrial-Scale Production Considerations

Cost-Effective Protecting Group Alternatives

Replacing benzyl ester with 2-nitrobenzyl groups reduces hydrogenolysis time from 8h to 45min under Pd/C catalysis, though requiring UV light for deprotection (λ=365nm, 2h).

Continuous Flow Synthesis

Microreactor systems (0.5mm ID PTFE tubing) enable:

• 10x faster heat transfer during exothermic acylation steps

• 95% yield improvement in ethylamination vs batch reactor

• 50% reduction in solvent consumption via in-line liquid-liquid separation

Applications in Medicinal Chemistry

Patent EP2027132 demonstrates structural analogs acting as adenosine A2B receptor antagonists , with IC₅₀ values <100nM. The benzyl ester moiety in the target compound serves as a prodrug form, enhancing blood-brain barrier penetration before enzymatic hydrolysis to the active carboxylic acid .

Q & A

Q. Key Considerations :

• Use of chiral auxiliaries or enantioselective catalysis ensures retention of the (S)-configuration in the aminopropionyl group.
• Deprotection of the benzyl ester (e.g., via catalytic hydrogenation) is a critical final step .

How is the benzyl ester group strategically employed in the synthesis of this compound?

Basic Question
The benzyl ester serves as a temporary protecting group for the carboxylic acid, enabling selective reactivity during synthesis:

• Protection : Benzyl esters are stable under acidic and basic conditions, making them ideal for multi-step syntheses. They are introduced via reaction with benzyl chloride in the presence of a base (e.g., K₂CO₃) .
• Deprotection : Catalytic hydrogenation (H₂/Pd-C) or Lewis acids (e.g., TMSOTf) selectively removes the benzyl group without affecting other functional groups .

Q. Methodological Insight :

• In peptide synthesis, benzyl esters are preferred for their orthogonal protection compatibility with Fmoc/tBoc strategies .
• Evidence from aminolysis studies shows that benzyl esters can also act as substrates for nucleophilic acyl substitution, enabling further functionalization .

What catalytic systems are effective for the aminolysis of the benzyl ester group in this compound, and how do reaction conditions influence enantiomeric purity?

Advanced Question
Aminolysis of the benzyl ester is critical for converting the compound into amide derivatives. Recent studies highlight:

• Organocatalysts : 6-Halo-2-pyridones (e.g., 6-chloro-2-pyridone) act as bifunctional Brønsted acid/base catalysts, enabling aminolysis under mild, non-anhydrous conditions. Yields exceed 85% with minimal racemization .
• Reaction Optimization :
  • Temperature : Room temperature minimizes side reactions.
  • Solvent : Polar aprotic solvents (e.g., DMF) enhance nucleophile accessibility.
  • Catalyst Recovery : The catalyst can be quantitatively recovered via filtration .

Advanced Question

• Reaction Mechanism Modeling : Density Functional Theory (DFT) calculations predict transition states and identify rate-limiting steps, such as the nucleophilic attack during aminolysis .
• Molecular Docking : For drug discovery applications, docking studies (e.g., AutoDock Vina) assess interactions between the compound and biological targets (e.g., enzymes or receptors) .
• Techno-Economic Analysis (TEA) : TEA evaluates the cost-effectiveness of synthetic routes, such as comparing enzymatic vs. chemical benzyl ester formation .

Q. Case Study :

• A TEA of microbial benzyl acetate production demonstrated a 30% cost reduction compared to chemical synthesis, suggesting analogous optimizations for this compound .

What analytical techniques are most reliable for characterizing the stereochemical purity of this compound?

Basic Question

• Chiral HPLC : Separates enantiomers using chiral stationary phases (e.g., amylose or cellulose derivatives). Retention times and peak areas quantify enantiomeric excess .
• NMR Spectroscopy : NOESY or ROESY experiments confirm spatial proximity of protons in the (S)-aminopropionyl group .
• Polarimetry : Measures specific rotation to verify optical purity against a known standard .

Q. Advanced Insight :

• X-ray crystallography provides definitive proof of absolute configuration but requires high-quality crystals .

How do reaction conditions (e.g., acidic vs. basic) impact the stability of the benzyl ester during synthesis?

Advanced Question

• Acidic Conditions : Protonation of the ester carbonyl increases electrophilicity, risking hydrolysis. However, benzyl esters are relatively stable in weak acids (pH 4–6) .
• Basic Conditions : Strong bases (e.g., NaOH) hydrolyze benzyl esters to carboxylic acids. Controlled saponification (e.g., LiOH/THF/H₂O) allows selective deprotection .

Q. Contradiction Resolution :

• While notes chromone synthesis under acidic conditions, benzyl esters require pH > 4 to avoid premature cleavage. Buffered systems (e.g., sodium acetate pH 4.6) balance reactivity and stability .

What strategies mitigate side reactions during the acylation of the piperidine nitrogen?

Advanced Question

• Activation of Carboxylic Acids : Use of NHS esters or carbodiimides (e.g., DCC/DMAP) minimizes racemization and improves acylation efficiency .
• Temporary Protection : Introducing a tBoc group on the piperidine nitrogen prevents unwanted alkylation or oxidation during side-chain functionalization .

Q. Case Study :

• In peptide synthesis, HOBt/DPCDI activation achieves >95% yields for similar acylations .